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Introduction

diSulfo-Cy3 alkyne is a water-soluble, orange-fluorescent dye that plays a critical role in
modern bioconjugation and cellular imaging.[1][2][3] As a member of the cyanine dye family, it
exhibits bright and stable fluorescence.[4][5] Its key feature is a terminal alkyne group, which
allows it to readily participate in copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) click
chemistry.[3][6] This reaction enables the precise and efficient labeling of azide-modified
biomolecules, such as proteins, peptides, and nucleic acids, even in complex biological
samples.[7][8] The presence of two sulfonate groups imparts excellent water solubility,
minimizing the need for organic co-solvents and making it highly compatible with aqueous
biological systems.[4][5]

Core Properties and Specifications

The physicochemical and spectroscopic properties of diSulfo-Cy3 alkyne are summarized
below. These parameters are essential for designing and executing labeling experiments and
for selecting appropriate instrumentation for fluorescence detection.
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Physicochemical Properties

Property Value Reference

Cs3H3sN3NaO7S2 /
Molecular Formula ) [1109]
C35H43N3010Ss3 (free acid)

675.8 g/mol / 761.93 g/mol

Molecular Weight ] [1][9]
(free acid)

CAS Number 2055138-88-8 [1][2]

Purity >90-95% (HPLC) [1][9]

Appearance Solid, pink/dark red [9][10]

- Water, DMSO, DMF, DCM,

Solubility [11[3119]
MeOH

Storage Conditions -20°C, in the dark, desiccated [11o111]

: : :

Property Value Reference
Excitation Maximum (Aabs) 548 - 555 nm [11[3]1[9]
Emission Maximum (Aem) 566 - 572 nm [319]
Extinction Coefficient (g) 150,000 - 162,000 cm—tM~1 [11[3]

Fluorescence Quantum Yield

0.15 1
®) [1]

Mechanism of Action: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

diSulfo-Cy3 alkyne is primarily utilized in CUAAC, a cornerstone of click chemistry. This
reaction forms a stable triazole linkage between the alkyne-functionalized dye and an azide-
modified target molecule.[3][7] The reaction is highly specific, efficient, and biocompatible,
proceeding readily in aqueous buffers over a wide pH range (4-11) and at room temperature.[6]
[12]
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The copper(l) catalyst, typically generated in situ from a copper(ll) salt (e.g., CuSOa4) and a
reducing agent (e.g., sodium ascorbate), is crucial for accelerating the reaction.[12]

Reactants
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Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) Pathway.

Experimental Protocols

The following protocols provide a general framework for labeling azide-modified biomolecules
with diSulfo-Cy3 alkyne. Optimization may be required depending on the specific application
and biomolecules involved.

Labeling of Azide-Modified Proteins

This protocol is adapted from standard click chemistry procedures.

Materials:
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e diSulfo-Cy3 alkyne
o Azide-modified protein in a suitable buffer (e.g., PBS)
o Copper(ll) sulfate (CuSOa) stock solution (e.g., 50 mM in water)
e Sodium ascorbate stock solution (e.g., 500 mM in water, freshly prepared)
 DMSO (optional, for dissolving reagents)
 Purification column (e.g., size-exclusion chromatography)
Procedure:
o Prepare the reaction mixture in the following order:
o Azide-modified protein (final concentration: 1-10 mg/mL)
o diSulfo-Cy3 alkyne (2-5 molar excess over the protein)
o Copper(ll) sulfate (final concentration: 1-2.5 mM)
o Sodium ascorbate (final concentration: 5-10 mM)
 Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

o Purify the labeled protein from excess dye and catalyst using a size-exclusion
chromatography column appropriate for the protein's molecular weight.

 Verify labeling efficiency using SDS-PAGE with in-gel fluorescence scanning and/or UV-Vis
spectroscopy.

Labeling of Azide-Modified Oligonucleotides

This protocol is based on established methods for nucleic acid labeling.[13]
Materials:

o diSulfo-Cy3 alkyne
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» Alkyne-modified oligonucleotide

o Triethylammonium acetate (TEAA) buffer (2 M, pH 7.0)

e DMSO

o Copper(Il)-TBTA complex stock solution (10 mM in 55% DMSO)
e Ascorbic acid stock solution (5 mM in water, freshly prepared)

o Reagents for precipitation (e.g., lithium perchlorate in acetone or sodium acetate and
ethanol)

Procedure:

o Dissolve the alkyne-modified oligonucleotide in water.

» Add TEAA buffer to a final concentration of 0.2 M.

e Add DMSO to 50% of the final volume.

o Add diSulfo-Cy3 alkyne (typically 1.5x molar excess over the oligonucleotide).[13]
e Add ascorbic acid to a final concentration of 0.5 mM.[13]

» Degas the solution by bubbling with an inert gas (e.g., argon) for 30 seconds.[13]

e Add the Copper(ll)-TBTA complex to a final concentration of 0.5 mM.[13]

e Incubate at room temperature overnight, protected from light.

» Precipitate the labeled oligonucleotide to remove unreacted dye. For example, add a 4-fold
excess volume of 3% lithium perchlorate in acetone, centrifuge, wash the pellet with
acetone, and dry.[13]

e Purify the conjugate by RP-HPLC or PAGE.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15598285/docs?utm_src=pdf-body#disulfo-cy3-alkyne-a-comprehensive-technical-guide
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation
Prepare Stock Solutions Prepare Azide-Modified
(Dye, Catalyst, Reducing Agent) Biomolecule
Reaction
y y

Combine Reactants:
Biomolecule, Dye, CuSQa, Ascorbate

/Incubate at Room Temperature
Protected from Light
\_ ( ght) )

Purification & Analysis

y

Purify Labeled Conjugate
(e.g., SEC, Precipitation)

‘

Analyze Labeling Efficiency
(e.g., SDS-PAGE, HPLC)

Click to download full resolution via product page

General Experimental Workflow for Biomolecule Labeling.

Applications in Research and Drug Development

The versatility and reliability of diSulfo-Cy3 alkyne make it a valuable tool in numerous
applications:

o Fluorescence Imaging: Its bright and photostable signal is ideal for visualizing labeled
biomolecules in fixed and living cells using techniques like immunocytochemistry and
fluorescence microscopy.[4][8]
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e Protein and Peptide Labeling: Enables the tracking and quantification of proteins and
peptides in various biological assays.[1][8]

e Nucleic Acid Labeling: Facilitates the detection of DNA and RNA in applications such as
fluorescence in situ hybridization (FISH) and microarray analysis.[8]

e Drug Delivery and Therapeutics: The dye can be conjugated to drug delivery systems to
monitor their biodistribution and cellular uptake in real-time.[4]

» Biosensing and Diagnostics: Used in the development of fluorescent biosensors and
diagnostic assays for the detection of specific biomarkers.[4]

Conclusion

diSulfo-Cy3 alkyne is a high-performance fluorescent probe that combines the excellent
spectral properties of the Cy3 fluorophore with the versatility of click chemistry. Its high water
solubility, bright fluorescence, and specific reactivity make it an indispensable tool for
researchers and scientists in molecular biology, cell biology, and drug development. The robust
and straightforward labeling protocols enable the covalent attachment of a bright, stable
fluorophore to a wide range of biomolecules, facilitating advanced imaging and detection
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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